Cas no 717-75-9 (3-Acetyl-5-nitrobenzoicacid)

3-Acetyl-5-nitrobenzoicacid Properties

Names and Identifiers

• 3-Acetyl-5-nitrobenzoic acid
• 3-Acetyl-5-nitro-benzoesaeure
• 3-Nitro-5-acetyl-benzoesaeure
• 5-nitro-3-acetyl benzoic acid
• Benzoic acid,3-acetyl-5-nitro
• 3-Acetyl-5-nitro-benzoic acid
• SCHEMBL4732452
• HJPFKIQNBJVASL-UHFFFAOYSA-N
• Benzoic acid,3-acetyl-5-nitro-
• DTXSID80590752
• 717-75-9
• AB44925
• G63448
• 3-acetyl-5-nitrobenzoicacid
• +Expand

• MDL： MFCD08361661
• InChIKey： HJPFKIQNBJVASL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO5/c1-5(11)6-2-7(9(12)13)4-8(3-6)10(14)15/h2-4H,1H3,(H,12,13)
• SMILES： CC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 209.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 209.032
• Heavy Atom Count: 15
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 100A^2

Experimental Properties

• LogP: 2.01880
• PSA: 100.19000
• Refractive Index: 1.6
• Boiling Point: 372.5°C at 760 mmHg
• Melting Point: 174-174.5 ºC
• Flash Point: 165.2°C
• Density: 1.439